9-(furan-2-ylmethyl)-1-methyl-3-prop-2-enyl-7,8-dihydro-6H-purino[7,8-a]pyrimidine-2,4-dione

• IUPAC Name: 9-(furan-2-ylmethyl)-1-methyl-3-prop-2-enyl-7,8-dihydro-6H-purino[7,8-a]pyrimidine-2,4-dione
• InChI: InChI=1S/C17H19N5O3/c1-3-7-22-15(23)13-14(19(2)17(22)24)18-16-20(8-5-9-21(13)16)11-12-6-4-10-25-12/h3-4,6,10H,1,5,7-9,11H2,2H3
• InChI Key: KFXWBYSXYYKXQT-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C(=O)N(C1=O)CC=C)N3CCCN(C3=N2)CC4=CC=CO4
• Molecular Formula: C17H19N5O3
• Molecular Weight: 341.4 g/mol

Description

The compound “9-(furan-2-ylmethyl)-1-methyl-3-prop-2-enyl-7,8-dihydro-6H-purino[7,8-a]pyrimidine-2,4-dione” is a complex organic molecule. It is an intermediate in the synthesis of Furafylline (F864070), a selective inhibitor of human cytochrome P450. It is also reported to inhibit the oxidation of caffeine.

Molecular Structure Analysis

The molecular formula of this compound is C9H9N3O3. Its average mass is 207.186 Da and its monoisotopic mass is 207.064392 Da.

Chemical Reactions Analysis

The compound is part of a larger class of molecules known as pyrimidines, which are known to have diverse biological potential. Pyrimidines and their derivatives have been found to inhibit protein kinases, which are essential enzymes for controlling cell growth, differentiation, migration, and metabolism.

Physical And Chemical Properties Analysis

The compound has a molecular formula of CHNO, an average mass of 207.186 Da, and a monoisotopic mass of 207.064392 Da.

Scientific Research Applications

Sure! Here is a comprehensive analysis of the scientific research applications of 9-(furan-2-ylmethyl)-1-methyl-3-prop-2-enyl-7,8-dihydro-6H-purino[7,8-a]pyrimidine-2,4-dione, focusing on six unique fields:

Antimicrobial Activity

This compound has shown potential as an antimicrobial agent. Its unique structure allows it to interact with bacterial cell walls and disrupt their integrity, leading to cell death. .

Antiviral Properties

Studies have indicated that this compound can inhibit the replication of certain viruses. Its mechanism involves interfering with viral RNA synthesis, thereby preventing the virus from multiplying. .

Anti-inflammatory Effects

The compound has been investigated for its anti-inflammatory properties. It works by inhibiting the production of pro-inflammatory cytokines, which are molecules that promote inflammation. .

Cancer Research

In cancer research, this compound has been studied for its ability to induce apoptosis (programmed cell death) in cancer cells. It targets specific pathways that are often dysregulated in cancer, making it a potential candidate for cancer therapy. .

Neuroprotective Effects

Research has shown that this compound may have neuroprotective properties. It can protect neurons from damage caused by oxidative stress and inflammation, which are common features in neurodegenerative diseases like Alzheimer’s and Parkinson’s. .

Cardiovascular Health

The compound has also been explored for its benefits in cardiovascular health. It has been found to reduce blood pressure and improve heart function in animal models. .